methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate
Description
“Methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate” is a chemical compound that belongs to the class of benzofuran compounds . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae .
Synthesis Analysis
Benzofuran compounds have attracted much attention from synthetic organic chemists due to their complex structures and biological activities . For instance, the benzofuran-based lead compounds were synthesized, and the obtained 2-hydroxy-5-nitrobenzaldehyde was subsequently treated with ethyl bromoacetate in the presence of sodium carbonate in N-methyl pyrrolidine, and the ethyl 5-nitrobenzofuran-2-carboxylate was obtained in good yields and purity . A highly effective cocatalysis system (PdI2-thiourea and CBr4) enables a carbonylative cyclization of a broad range of o-hydroxylarylacetylenes to the corresponding methyl benzo[b]furan-3-carboxylates .Chemical Reactions Analysis
The chemical reactions involving benzofuran compounds are diverse. For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring is constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems .Mechanism of Action
The mechanism of action of benzofuran compounds is related to their biological activities. For example, some substituted benzofurans have dramatic anticancer activities . Compound 56, a benzofuran derivative, exhibits antiviral effects against RSV LONG and A2 strains with IC50 values of 2.3 and 2.8 μM, respectively .
Future Directions
Given the diverse biological activities and potential applications of benzofuran compounds, they are potential natural drug lead compounds . The broad range of clinical uses of benzofuran derivatives indicates the diverse pharmacological activities of this series of compounds, thus attracting much attention for potential applications as drugs . Therefore, future research in this area is promising and could lead to the development of new therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate involves the bromination of 2,3-dihydro-1-benzofuran followed by esterification with methyl chloroformate.", "Starting Materials": [ "2,3-dihydro-1-benzofuran", "Bromine", "Sodium hydroxide", "Methyl chloroformate", "Diethyl ether", "Ice" ], "Reaction": [ "Dissolve 2,3-dihydro-1-benzofuran in diethyl ether and cool the solution on ice.", "Slowly add bromine to the solution with stirring until the solution turns yellow.", "Add sodium hydroxide to the solution to neutralize the excess bromine.", "Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Add methyl chloroformate to the product and reflux the mixture for several hours.", "Cool the mixture and extract the product with diethyl ether.", "Dry the product over anhydrous sodium sulfate and purify by column chromatography." ] } | |
CAS RN |
2091091-34-6 |
Product Name |
methyl 4-bromo-2,3-dihydro-1-benzofuran-2-carboxylate |
Molecular Formula |
C10H9BrO3 |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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